Cas no 2229168-10-7 (1-methyl-2-(2,2,3,3,3-pentafluoropropyl)piperazine)

• Product Name: 1-methyl-2-(2,2,3,3,3-pentafluoropropyl)piperazine
• CAS No: 2229168-10-7
• MF: C₈H₁₃F₅N₂
• MW: 232.194239377975
• CID: 5827139
• PubChem ID: 165717182
• Update Time: 2025-10-29

1-methyl-2-(2,2,3,3,3-pentafluoropropyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-2-(2,2,3,3,3-pentafluoropropyl)piperazine
• EN300-1941257
• 2229168-10-7

• Inchi： 1S/C8H13F5N2/c1-15-3-2-14-5-6(15)4-7(9,10)8(11,12)13/h6,14H,2-5H2,1H3
• InChI Key： NAIUJCDMOBWGJS-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(CC1CNCCN1C)F

Computed Properties

• Exact Mass: 232.09988923g/mol
• Monoisotopic Mass: 232.09988923g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 15.3Ų

Additional information on 1-methyl-2-(2,2,3,3,3-pentafluoropropyl)piperazine

Introduction to 1-methyl-2-(2,2,3,3,3-pentafluoropropyl)piperazine (CAS No. 2229168-10-7) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

1-methyl-2-(2,2,3,3,3-pentafluoropropyl)piperazine, identified by the CAS number 2229168-10-7, is a specialized organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the piperazine class of heterocyclic amines, which are widely recognized for their role in drug design and development. The presence of a pentafluoropropyl substituent in the molecular structure introduces unique electronic and steric properties, making it a valuable scaffold for the synthesis of novel bioactive molecules.

The 1-methyl-2-(2,2,3,3,3-pentafluoropropyl)piperazine molecule exhibits a high degree of lipophilicity and metabolic stability, which are critical factors in drug design. The fluorine atoms in the pentafluoropropyl group not only enhance the compound's binding affinity to biological targets but also improve its pharmacokinetic profile. These attributes have positioned this compound as a promising candidate for further investigation in various therapeutic areas.

In recent years, there has been a surge in research focused on the development of fluorinated compounds for medicinal applications. The introduction of fluorine atoms into molecular structures has been shown to modulate drug efficacy, selectivity, and resistance profiles. For instance, fluorinated piperazines have been explored as intermediates in the synthesis of antipsychotic and antidepressant drugs. The 1-methyl-2-(2,2,3,3,3-pentafluoropropyl)piperazine structure provides an excellent platform for such investigations due to its ability to interact with a wide range of biological targets.

One of the most compelling aspects of this compound is its potential use in the development of targeted therapies for neurological disorders. Piperazine derivatives have been extensively studied for their ability to modulate neurotransmitter systems involved in conditions such as schizophrenia and depression. The additional fluorine substitution in 1-methyl-2-(2,2,3,3,3-pentafluoropropyl)piperazine enhances its ability to penetrate the blood-brain barrier, making it an attractive candidate for central nervous system (CNS) drug discovery.

Recent advancements in computational chemistry and molecular modeling have further accelerated the exploration of 1-methyl-2-(2,2,3,3,3-pentafluoropropyl)piperazine's potential. These techniques allow researchers to predict binding interactions with biological targets with high accuracy, facilitating the design of more effective drug candidates. Additionally, high-throughput screening (HTS) methods have been employed to identify novel derivatives with enhanced pharmacological properties.

The compound's structural versatility also makes it a valuable tool for synthetic chemists. By modifying various functional groups within the molecule, researchers can generate libraries of analogs with tailored properties. This approach has led to the discovery of several potent and selective inhibitors for enzymes and receptors relevant to human diseases.

Another area where 1-methyl-2-(2,2,3,3,3-pentafluoropropyl)piperazine shows promise is in oncology research. Fluorinated piperazines have been investigated as inhibitors of kinases and other enzymes involved in cancer cell proliferation. The unique electronic environment created by the pentafluoropropyl group enhances the compound's ability to disrupt oncogenic signaling pathways without affecting normal cellular processes.

The synthesis of 1-methyl-2-(2,2,3,3-pentafluoropropyl)piperazine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies such as transition metal-catalyzed cross-coupling reactions have been employed to streamline the process. These techniques not only improve efficiency but also allow for greater control over regioselectivity and stereoselectivity.

In conclusion,1-methyl-2-(2， 22， 23， 33， 33 - pentaf luoro prop y l） piperaz ine (CAS No . 2229168 - 10 - 7 ) is a versatile and promising compound with significant potential in pharmaceutical research . Its unique structural features , combined with its favorable pharmacokinetic properties , make it an ideal candidate for further exploration in drug discovery . As research continues to uncover new applications for this compound , it is likely that it will play an increasingly important role in the development of next-generation therapeutics .